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Compound of Interest

Compound Name: 5-Nitropyridine-2-carbaldehyde

Cat. No.: B155848 Get Quote

Essential Safety and Handling Guide for 5-
Nitropyridine-2-carbaldehyde
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5-Nitropyridine-2-carbaldehyde in a laboratory setting. The following procedural

guidance is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant laboratory operations.

Chemical and Physical Properties
A summary of the key quantitative data for 5-Nitropyridine-2-carbaldehyde is presented

below.

Property Value Source

Molecular Formula C₆H₄N₂O₃ [1][2]

Molecular Weight 152.11 g/mol [1][2]

Physical State Solid (Yellow) [3]

Melting Point/Range 72 - 76 °C / 161.6 - 168.8 °F [3]

Hazard Identification and GHS Classification
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5-Nitropyridine-2-carbaldehyde is classified as a hazardous substance. It is crucial to

understand its potential dangers before handling.[1]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][4]

Skin Irritation (Category 2), H315: Causes skin irritation.[1][4]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[1][4]

Signal Word: Warning[4]

Operational Plan: Handling and Storage
A systematic approach to handling this chemical is essential to minimize exposure and ensure

safety.

Engineering Controls
Ventilation: All work with 5-Nitropyridine-2-carbaldehyde, especially handling the solid

powder, must be conducted in a certified chemical fume hood to keep airborne

concentrations low.[5]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent contact and inhalation.
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PPE Category Specification Rationale

Eye and Face Protection

Wear chemical safety goggles

and a face shield. Standard

eyeglasses are not sufficient.

[7]

Protects against splashes and

airborne particles, preventing

serious eye irritation.[1][4]

Skin Protection

Wear a long-sleeved

laboratory coat or a chemical-

resistant gown.[7] Use

chemically resistant gloves

(e.g., nitrile rubber). Wash

hands thoroughly after

handling.[5][6]

Prevents skin contact which

can cause irritation.[1][4]

Contaminated gloves must be

replaced.[8]

Respiratory Protection

For weighing or operations that

may generate dust, a NIOSH-

approved respirator is

required.[9]

Protects against inhalation of

the powder, which may cause

respiratory irritation.[1][4][5]

Footwear

Wear closed-toe shoes made

of a chemically resistant

material.[8]

Protects feet from potential

spills.

Safe Handling Protocol
Preparation: Before starting, ensure all necessary PPE is worn correctly and the fume hood

is operational.

Weighing: Carefully weigh the solid chemical inside the fume hood to minimize dust

generation.

Dissolving: If preparing a solution, add the solid to the solvent slowly.

Storage: Keep the container tightly closed when not in use.[5][6] Store in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.[5][6]

Emergency and Disposal Plan
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Proactive planning for emergencies and waste disposal is a critical component of laboratory

safety.

First-Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[2][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.[2][6]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing and consult a

physician immediately.[2][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[2][5]

Spill Response
Precaution: Ensure adequate ventilation and wear full PPE. Avoid breathing dust or vapors.

Containment: For a small spill, sweep up the solid material, or absorb it with an inert material

(e.g., sand, vermiculite).

Collection: Place the spilled material and cleanup materials into a suitable, sealed container

for disposal.[3][5]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Chemical Waste: Dispose of surplus and non-recyclable 5-Nitropyridine-2-carbaldehyde
through a licensed disposal company. One recommended method is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[2]
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Contaminated Materials: Dispose of contaminated packaging, PPE, and other materials as

unused hazardous waste.[2] Do not release into the environment.[5]

Safety Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 5-Nitropyridine-
2-carbaldehyde, from preparation to disposal.
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1. Preparation & Risk Assessment

2. Chemical Handling

3. Emergency Response

4. Waste Disposal

Review SDS and Hazards
(H302, H315, H319, H335)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE
(Goggles, Gloves, Gown, Respirator)

Handle Solid/Solutions
in Fume Hood

Proceed to Handling

Store Tightly Sealed
in Cool, Dry Place

Collect Chemical Waste &
Contaminated Materials

End of Experiment

Spill Occurs

Contain & Clean Spill
with Proper PPE

Exposure Occurs
(Skin/Eye/Inhalation)

Follow First-Aid
Procedures

Seek Medical Attention After Cleanup

Post-Treatment

Label as Hazardous Waste

Dispose via Licensed
Professional Service

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Nitropyridine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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